Cas no 1360465-68-4 (Boronic acid, B-(5-fluoro-3-thienyl)-)

• Product Name: Boronic acid, B-(5-fluoro-3-thienyl)-
• CAS No: 1360465-68-4
• MF: C₄H₄BFO₂S
• MW: 145.947763442993
• CID: 5251421
• Update Time: 2025-05-26

Boronic acid, B-(5-fluoro-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(5-fluoro-3-thienyl)-

• Inchi： 1S/C4H4BFO2S/c6-4-1-3(2-9-4)5(7)8/h1-2,7-8H
• InChI Key： FGVMTAGCWZHBKW-UHFFFAOYSA-N
• SMILES： B(C1C=C(F)SC=1)(O)O

Additional information on Boronic acid, B-(5-fluoro-3-thienyl)-

Boronic Acid, B-(5-Fluoro-3-Thienyl): A Comprehensive Overview

Boronic acid, B-(5-fluoro-3-thienyl), with the CAS number 1360465-68-4, is a versatile compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is particularly notable for its role in cross-coupling reactions, which are pivotal in the construction of complex molecular architectures. The presence of a boronic acid group (-B(OH)₂) and a fluorinated thiophene moiety makes this compound uniquely suited for applications in drug discovery, electronic materials, and advanced chemical synthesis.

The structure of boronic acid, B-(5-fluoro-3-thienyl) consists of a thiophene ring substituted with a fluorine atom at the 5-position and a boronic acid group at the 3-position. This arrangement imparts both electronic and steric properties that are advantageous in various chemical transformations. Recent studies have highlighted its utility in Suzuki-Miyaura coupling reactions, where it serves as a valuable precursor for the synthesis of biaryl compounds with high efficiency and selectivity.

One of the most compelling aspects of this compound is its ability to participate in transition-metal-catalyzed cross-coupling reactions. For instance, researchers have demonstrated that boronic acid, B-(5-fluoro-3-thienyl) can be effectively coupled with aryl halides or triflates under palladium catalysis to form biaryl structures. These structures are highly relevant in the development of pharmaceutical agents and advanced materials due to their unique electronic properties.

In addition to its role in organic synthesis, boronic acid, B-(5-fluoro-3-thienyl) has shown promise in the field of materials science. The thiophene moiety is known for its conjugation properties, which make it suitable for applications in organic electronics. Recent advancements have explored its potential as a building block for π-conjugated polymers and small molecules used in light-emitting diodes (LEDs) and photovoltaic devices.

The synthesis of boronic acid, B-(5-fluoro-3-thienyl) typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the hydroboration of an appropriately substituted alkyne followed by oxidation to yield the boronic acid derivative. Researchers have also investigated alternative methods, such as metal-mediated coupling strategies or direct functionalization techniques, to enhance the efficiency and scalability of this synthesis.

From a safety standpoint, it is important to handle boronic acid, B-(5-fluoro-3-thienyl) with care due to its reactivity under certain conditions. Proper storage in inert atmospheres and controlled environments is recommended to prevent unwanted side reactions or degradation. Additionally, adherence to standard laboratory protocols ensures safe handling and minimizes potential hazards associated with this compound.

In conclusion, boronic acid, B-(5-fluoro-3-thienyl) stands as a testament to the ingenuity of modern chemical synthesis. Its unique combination of functional groups and reactivity makes it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new avenues for its use, this compound is poised to play an even more significant role in shaping the future of organic chemistry and materials science.